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Compound of Interest |

3-(4-
Compound Name: (Trifluoromethyl)phenyl)propan-1-

amine

Cat. No.: B187105

Technical Guide: 3-(4-
(Trifluoromethyl)phenyl)propan-1-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a concise overview of the chemical properties of 3-(4-
(trifluoromethyl)phenyl)propan-1-amine. It includes key molecular data and a proposed
synthetic route based on established chemical principles. This document is intended to serve
as a foundational resource for researchers interested in the synthesis and potential
applications of this compound. Due to a lack of available public information, this guide does not
contain data on the specific biological activity or associated signaling pathways of this
molecule.

Core Molecular Data

The fundamental molecular characteristics of 3-(4-(trifluoromethyl)phenyl)propan-1-amine
are summarized in the table below.
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Property Value

Molecular Weight 203.20 g/mol

Molecular Formula Ci1oH12F3N

IUPAC Name 3-[4-(Trifluoromethyl)phenyl]propan-1-amine
CAS Number 101488-60-2

Proposed Synthesis

While a specific, detailed experimental protocol for the synthesis of 3-(4-
(trifluoromethyl)phenyl)propan-1-amine is not readily available in the surveyed literature, a
plausible and efficient synthetic route can be proposed. This route leverages the well-
established method of reductive amination of a corresponding aldehyde.

Proposed Experimental Protocol: Reductive Amination

This protocol is a general procedure that can be adapted for the synthesis of 3-(4-
(trifluoromethyl)phenyl)propan-1-amine, starting from 3-(4-(trifluoromethyl)phenyl)propanal.

Materials:

o 3-(4-(trifluoromethyl)phenyl)propanal

e Ammonia (or an ammonia source, e.g., ammonium acetate)

e Sodium triacetoxyborohydride (STAB) or Sodium cyanoborohydride (NaBH3CN)
e Anhydrous methanol or Dichloromethane (DCM)

o Saturated aqueous sodium bicarbonate (NaHCOs)

o Ethyl acetate (EtOAC)

¢ Anhydrous sodium sulfate (Naz2S0a)

« Silica gel for column chromatography
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Procedure:

e Imine Formation: Dissolve 3-(4-(trifluoromethyl)phenyl)propanal (1.0 equivalent) in
anhydrous methanol or DCM in a round-bottom flask. Add a solution of ammonia in methanol
(3-10 equivalents) to the flask at 0°C. Stir the reaction mixture at this temperature for 15-30
minutes to facilitate the formation of the corresponding imine.

e Reduction: To the solution containing the imine, add sodium triacetoxyborohydride (2.0
equivalents) portion-wise at 0°C. Allow the reaction mixture to warm to room temperature
and stir for an additional 3-12 hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

o Work-up: Upon completion of the reaction, quench by the slow addition of saturated aqueous
sodium bicarbonate solution. Extract the aqueous layer with ethyl acetate (3x). Combine the
organic layers and wash with brine.

 Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can then be purified by flash column
chromatography on silica gel to yield the desired 3-(4-(trifluoromethyl)phenyl)propan-1-
amine.

Proposed Synthesis Workflow
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A proposed workflow for the synthesis of 3-(4-(Trifluoromethyl)phenyl)propan-1-amine.

Biological Activity and Signaling Pathways

Extensive searches of scientific literature and chemical databases did not yield specific
information regarding the biological activity, mechanism of action, or any associated signaling
pathways for 3-(4-(trifluoromethyl)phenyl)propan-1-amine. It is plausible that this compound
is primarily utilized as a chemical intermediate in the synthesis of more complex molecules or
as a research chemical whose biological properties have not yet been extensively investigated

or publicly disclosed.
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It is important to note that structurally related compounds containing the trifluoromethylphenyl
moiety are known to exhibit a wide range of biological activities. However, direct extrapolation
of these activities to the target molecule would be speculative without experimental validation.

Conclusion

This technical guide has summarized the core molecular data for 3-(4-
(trifluoromethyl)phenyl)propan-1-amine and proposed a viable synthetic pathway. The lack
of available data on its biological function underscores a potential area for future research. The
information provided herein is intended to support researchers in their synthetic efforts and to
encourage further investigation into the properties and potential applications of this compound.

 To cite this document: BenchChem. [3-(4-(Trifluoromethyl)phenyl)propan-1-amine molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187105#3-4-trifluoromethyl-phenyl-propan-1-amine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b187105?utm_src=pdf-body
https://www.benchchem.com/product/b187105?utm_src=pdf-body
https://www.benchchem.com/product/b187105#3-4-trifluoromethyl-phenyl-propan-1-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b187105#3-4-trifluoromethyl-phenyl-propan-1-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b187105#3-4-trifluoromethyl-phenyl-propan-1-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b187105#3-4-trifluoromethyl-phenyl-propan-1-amine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b187105?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

